Cas no 1334371-49-1 (N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 1334371-49-1
• MF: C₁₉H₁₅N₅O₂S₃
• MW: 441.549699068069
• CID: 6387605
• PubChem ID: 56723967
• Update Time: 2025-07-17

N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• N-[4-[3-oxo-3-[(4-pyridin-3-yl-1,3-thiazol-2-yl)amino]propyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 4-Thiazolepropanamide, N-[4-(3-pyridinyl)-2-thiazolyl]-2-[(2-thienylcarbonyl)amino]-
• N-[4-(2-{[4-(pyridin-3-yl)-1,3-thiazol-2-yl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-(4-(3-oxo-3-((4-(pyridin-3-yl)thiazol-2-yl)amino)propyl)thiazol-2-yl)thiophene-2-carboxamide
• AKOS024503530
• 1334371-49-1
• F5254-1231
• VU0639327-1

• Inchi： 1S/C19H15N5O2S3/c25-16(23-19-22-14(11-29-19)12-3-1-7-20-9-12)6-5-13-10-28-18(21-13)24-17(26)15-4-2-8-27-15/h1-4,7-11H,5-6H2,(H,21,24,26)(H,22,23,25)
• InChI Key： GHYVOSMODAEYFS-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2=NC(C3=CC=CN=C3)=CS2)=O)N=C1NC(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 441.03878826g/mol
• Monoisotopic Mass: 441.03878826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 182Ų

Additional information on N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Comprehensive Overview of N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 1334371-49-1)

The compound N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 1334371-49-1) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its intricate structure featuring pyridine, thiazole, and thiophene moieties, this compound exemplifies the convergence of organic synthesis and biomedical research. Researchers are particularly interested in its potential applications as a kinase inhibitor or small-molecule modulator for targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies to optimize the efficacy of such compounds. The presence of both thiazole and thiophene rings in 1334371-49-1 suggests potential interactions with biological targets like protein kinases, which are critical in cellular signaling pathways. This aligns with trending searches for "kinase inhibitors for cancer therapy" and "heterocyclic compounds in drug design," reflecting broader interest in novel therapeutic agents.

From a synthetic perspective, the carboxamide and carbamoyl functional groups in this compound offer versatile sites for further derivatization. This adaptability is crucial for medicinal chemists exploring "fragment-based drug discovery" or "scaffold hopping," two hot topics in pharmaceutical R&D. The compound's CAS No. 1334371-49-1 serves as a unique identifier in databases like PubChem and Reaxys, where researchers frequently query "bioactive thiazole derivatives" or "pyridine-containing drug candidates."

The physicochemical properties of N-4-(2-{4-(pyridin-3-yl)-1,3-thiazol-2-ylcarbamoyl}ethyl)-1,3-thiazol-2-ylthiophene-2-carboxamide—such as solubility, logP, and hydrogen bonding capacity—are pivotal for its drug-likeness. These metrics are often analyzed using computational tools like molecular docking or ADMET prediction, terms frequently searched by computational chemists. The compound's polyheterocyclic framework also makes it a subject of interest in "AI-driven drug discovery," a rapidly evolving niche.

Beyond its pharmaceutical potential, this compound exemplifies innovations in green chemistry. Researchers are exploring solvent-free synthesis or catalytic methods to produce such complex molecules sustainably—a response to the increasing popularity of searches like "eco-friendly organic synthesis." The thiazole-thiophene hybrid structure also opens doors to materials science applications, such as organic semiconductors, though its primary focus remains biomedical.

In summary, CAS No. 1334371-49-1 represents a compelling case study at the intersection of chemistry and biology. Its multifaceted structure and potential applications resonate with contemporary research trends, from targeted cancer therapies to computational molecular design. As scientific databases expand, this compound will likely remain a keyword-rich subject for both academic and industrial researchers.